(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C14H12FNO3S2/c15-11-1-3-12(4-2-11)21(18,19)13-7-16(8-13)14(17)10-5-6-20-9-10/h1-6,9,13H,7-8H2
• InChI Key: MNTZDWTVQJYXFZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CSC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H12FNO3S2
• Molecular Weight: 325.4 g/mol
• CAS No.: 1448064-68-3

Description

(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C14H12FNO3S2 and its molecular weight is 325.37. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Biological Activity

Thiophene derivatives, like the one , are integral to the development of compounds with significant biological activities. The study by Nagaraju et al. (2018) highlights the importance of substituted thiophenes, which exhibit a wide spectrum of biological activities, including antibacterial, antifungal, and antiviral properties. Their applications extend to material science, particularly in the creation of polymeric thiophenes used in electronics and solar cells (Nagaraju et al., 2018).

Sulfonamide Rings in Drug Design

Azetidinone derivatives, especially those incorporating sulfonamide rings, are highlighted for their pharmaceutical significance. Jagannadham et al. (2019) discuss the synthesis of azetidinone compounds derived from apremilast dimer, showcasing the medicinal chemistry applications of these structures. Such compounds are essential in exploring new therapeutic agents, given their structural diversity and pharmacological potentials (Jagannadham et al., 2019).

Fluorination and Chemical Properties

Woydziak et al. (2012) discuss the synthesis of fluorinated compounds, including benzophenones and xanthones, by iterative nucleophilic aromatic substitution. Fluorination is crucial for enhancing photostability and spectroscopic properties, making such compounds valuable in designing fluorescent materials and pharmaceuticals (Woydziak et al., 2012).

Proton Exchange Membranes

A related compound, sulfonated 4-fluorobenzophenone, was used by Kim et al. (2008) to synthesize comb-shaped poly(arylene ether sulfone)s for proton exchange membrane applications. These membranes exhibit high proton conductivity, essential for fuel cell technologies (Kim et al., 2008).